3-[(4-Chloro-2-fluorobenzoyl)-methylamino]propanoic acid

• IUPAC Name: 3-[(4-chloro-2-fluorobenzoyl)-methylamino]propanoic acid
• InChI: InChI=1S/C11H11ClFNO3/c1-14(5-4-10(15)16)11(17)8-3-2-7(12)6-9(8)13/h2-3,6H,4-5H2,1H3,(H,15,16)
• InChI Key: KKSJTBBKPOBGGA-UHFFFAOYSA-N
• Canonical SMILES: CN(CCC(=O)O)C(=O)C1=C(C=C(C=C1)Cl)F
• Molecular Formula: C11H11ClFNO3
• Molecular Weight: 259.66 g/mol

Description

3-[(4-Chloro-2-fluorobenzoyl)-methylamino]propanoic acid, commonly known as CFMP, is a chemical compound that has gained significant attention in the field of scientific research. This compound has been synthesized using various methods and has been studied extensively for its potential applications in various fields, including medicine, biochemistry, and pharmacology.

Mechanism of Action

The mechanism of action of CFMP is not fully understood. However, it has been suggested that CFMP may work by inhibiting the activity of various enzymes and proteins involved in cell growth and division. CFMP has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
CFMP has been shown to have various biochemical and physiological effects. CFMP has been shown to inhibit the growth and division of cancer cells, as well as induce apoptosis in these cells. CFMP has also been shown to have antibacterial activity against various bacterial strains. CFMP has also been shown to have anti-inflammatory activity, as it has been shown to inhibit the production of various inflammatory markers.

Advantages and Limitations for Lab Experiments

CFMP has several advantages for lab experiments. CFMP is readily available and can be synthesized using various methods. CFMP has also been shown to have activity against various targets, making it a versatile compound for research. However, CFMP also has limitations for lab experiments. CFMP has been shown to have cytotoxic effects on normal cells, making it difficult to study its effects in vivo. CFMP also has limited solubility in water, which can make it difficult to use in certain experiments.

Future Directions

CFMP has several potential future directions for research. CFMP could be further studied for its potential use as a cancer treatment, as well as its potential use as an antibacterial and anti-inflammatory agent. CFMP could also be studied for its potential use in other fields, including neuroscience and pharmacology. Further research could also be conducted to better understand the mechanism of action of CFMP and its effects on normal cells.

Synthesis Methods

CFMP can be synthesized using various methods, including the reaction of 4-chloro-2-fluorobenzoyl chloride with methylamine, followed by the reaction of the resulting product with 3-chloropropionic acid. Another method involves the reaction of 4-chloro-2-fluorobenzoyl chloride with methylamine, followed by the reaction of the resulting product with 3-chloropropanoic acid. CFMP can also be synthesized using other methods, including the reaction of 4-chloro-2-fluorobenzoyl chloride with N-methyl glycine, followed by the reaction of the resulting product with thionyl chloride.

Scientific Research Applications

CFMP has been studied extensively for its potential applications in various fields, including medicine, biochemistry, and pharmacology. CFMP has been shown to have antitumor activity and has been studied for its potential use as a cancer treatment. CFMP has also been studied for its potential use as an antibacterial agent, as it has been shown to have activity against various bacterial strains. CFMP has also been studied for its potential use as an anti-inflammatory agent, as it has been shown to have activity against various inflammatory markers.